Cas no 1391431-66-5 ((2S)-2-amino-2-(1H-pyrrol-3-yl)ethan-1-ol)

• Product Name: (2S)-2-amino-2-(1H-pyrrol-3-yl)ethan-1-ol
• CAS No: 1391431-66-5
• MF: C₆H₁₀N₂O
• MW: 126.156401157379
• CID: 5058568
• PubChem ID: 95434674
• Update Time: 2025-10-29

(2S)-2-amino-2-(1H-pyrrol-3-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• (S)-2-Amino-2-(1H-pyrrol-3-yl)ethan-1-ol
• 2-Amino-2-(1H-pyrrol-3-yl)ethan-1-ol
• (2S)-2-amino-2-(1H-pyrrol-3-yl)ethan-1-ol

• Inchi： 1S/C6H10N2O/c7-6(4-9)5-1-2-8-3-5/h1-3,6,8-9H,4,7H2
• InChI Key： WRHACXYMHWGBII-UHFFFAOYSA-N
• SMILES： OCC(C1C=CNC=1)N

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 87.1
• XLogP3: -1.1
• Topological Polar Surface Area: 62

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on (2S)-2-amino-2-(1H-pyrrol-3-yl)ethan-1-ol

Recent Advances in the Study of (2S)-2-amino-2-(1H-pyrrol-3-yl)ethan-1-ol (CAS: 1391431-66-5): A Comprehensive Research Brief

The compound (2S)-2-amino-2-(1H-pyrrol-3-yl)ethan-1-ol (CAS: 1391431-66-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This chiral amino alcohol, characterized by its pyrrole moiety, has demonstrated potential as a key intermediate in the synthesis of bioactive molecules and therapeutic agents. Recent studies have explored its utility in drug discovery, particularly in the development of novel enzyme inhibitors and receptor modulators. The unique structural features of this compound, including its stereochemistry and functional groups, make it a versatile building block for medicinal chemistry applications.

In a groundbreaking study published in the Journal of Medicinal Chemistry, researchers investigated the role of (2S)-2-amino-2-(1H-pyrrol-3-yl)ethan-1-ol in the synthesis of selective kinase inhibitors. The study highlighted the compound's ability to enhance binding affinity and selectivity through its interactions with key amino acid residues in the ATP-binding pocket of target kinases. Molecular docking simulations and in vitro assays revealed that derivatives of this compound exhibited nanomolar potency against specific kinase isoforms, suggesting its potential as a scaffold for anticancer drug development. The findings underscore the importance of stereochemical precision in optimizing pharmacological activity.

Another notable research effort, documented in Bioorganic & Medicinal Chemistry Letters, focused on the antimicrobial properties of (2S)-2-amino-2-(1H-pyrrol-3-yl)ethan-1-ol derivatives. The study synthesized a series of analogs and evaluated their efficacy against multidrug-resistant bacterial strains. Results indicated that certain derivatives displayed broad-spectrum activity, with minimal cytotoxicity toward mammalian cells. Mechanistic studies suggested that these compounds disrupt bacterial cell wall synthesis by targeting essential enzymes, offering a promising avenue for addressing antibiotic resistance. The research also emphasized the role of the pyrrole ring in mediating membrane permeability and target engagement.

Recent advancements in synthetic methodologies have further expanded the applications of (2S)-2-amino-2-(1H-pyrrol-3-yl)ethan-1-ol. A study in Organic Letters described an efficient asymmetric synthesis route for this compound, employing chiral auxiliaries and catalytic enantioselective reactions. The optimized protocol achieved high yields and enantiomeric excess, facilitating its scalable production for preclinical studies. Additionally, computational studies have provided insights into the compound's conformational flexibility and its implications for molecular recognition. These developments highlight the synergy between synthetic chemistry and computational modeling in accelerating drug discovery.

In conclusion, (2S)-2-amino-2-(1H-pyrrol-3-yl)ethan-1-ol (CAS: 1391431-66-5) represents a promising scaffold for the design of next-generation therapeutics. Its diverse pharmacological activities, coupled with advances in synthetic accessibility, position it as a valuable tool for chemical biology and medicinal chemistry research. Future studies may explore its applications in targeted drug delivery, prodrug development, and combination therapies, further unlocking its potential in addressing unmet medical needs.